Cas no 2679932-55-7 ((2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid)

• Product Name: (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid
• CAS No: 2679932-55-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5644457
• PubChem ID: 165919629
• Update Time: 2025-11-01

(2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271724
• 2679932-55-7
• [(2R)-1-(tert-butoxy)-1-oxopropan-2-yl]carbamic acid
• (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid

• Inchi： 1S/C8H15NO4/c1-5(9-7(11)12)6(10)13-8(2,3)4/h5,9H,1-4H3,(H,11,12)/t5-/m1/s1
• InChI Key： LKVKUKSQZQUBTJ-RXMQYKEDSA-N
• SMILES： O(C([C@@H](C)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid

Introduction to (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic Acid (CAS No. 2679932-55-7)

The compound (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid (CAS No. 2679932-55-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound is characterized by its unique stereochemistry and functional groups, which make it a versatile building block for various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for bioactive compounds.

Carbamic acids are known for their ability to form urethanes upon reaction with alcohols, a property that has been exploited in the development of polyurethanes and other polymers. The tert-butoxy group in this compound adds stability to the molecule, making it suitable for reactions under mild conditions. Researchers have demonstrated that this compound can be efficiently synthesized via enantioselective catalysis, ensuring high optical purity, which is critical for pharmaceutical applications.

The stereochemistry of (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid plays a pivotal role in its reactivity and biological activity. The (R) configuration at the second carbon ensures specific interactions with biological targets, making it a promising candidate for drug design. Recent advancements in asymmetric synthesis have enabled the scalable production of this compound, addressing the growing demand in the pharmaceutical industry.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of peptide mimetics and other bioactive molecules. Its ability to form stable amides under mild conditions makes it an attractive choice for medicinal chemists. Furthermore, studies have indicated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

The synthesis of (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid involves a multi-step process that combines principles from stereochemistry and catalysis. Key steps include the formation of the tert-butoxy group through alkylation and the subsequent introduction of the carbamic acid functionality via nucleophilic substitution. Recent optimizations in these steps have significantly improved yields and reduced reaction times.

From an environmental perspective, this compound demonstrates good biodegradability under controlled conditions, making it a sustainable choice for industrial applications. Its low toxicity profile further enhances its suitability for use in pharmaceuticals and other health-related products.

In conclusion, (2R)-1-(tert-butoxy)-1-oxopropan-2-ylcarbamic acid (CAS No. 2679932-55-7) is a versatile and valuable molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique properties, combined with advancements in synthetic methodologies, position it as a key player in the development of novel therapeutic agents and advanced materials.